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Compound of Interest

Compound Name: 2-(3-Chlorophenoxy)aniline

Cat. No.: B1339654 Get Quote

An Expert's Guide to the Proper Disposal of 2-(3-Chlorophenoxy)aniline

The disposal of any chemical requires a foundational understanding of its intrinsic hazards. For

2-(3-Chlorophenoxy)aniline, a halogenated aromatic amine, a conservative approach is

paramount, as comprehensive toxicological data is not yet available[1]. This guide, therefore, is

built on the principles of risk mitigation through established hazardous waste management

protocols.

Part 1: Hazard Assessment and Waste
Characterization
Before any handling or disposal can occur, a thorough understanding of the chemical's risks is

essential. The generator of the waste is legally responsible for its proper characterization[2].

Identification and Hazard Profile
2-(3-Chlorophenoxy)aniline is classified as an irritant[3][4]. According to its Safety Data Sheet

(SDS), it presents specific, immediate health risks that dictate handling and personal protective

equipment (PPE) requirements[1][3]. While the toxicological properties of this specific isomer

have not been fully investigated, data from structurally similar compounds, such as 2-(4-

Chlorophenoxy)aniline, suggest potential for harm if swallowed, inhaled, or absorbed through

the skin[1][5].
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Property Information Source(s)

Chemical Name 2-(3-Chlorophenoxy)aniline [1]

CAS Number 76838-73-8 [1][3]

Molecular Formula C₁₂H₁₀ClNO [3]

GHS Hazard Statements

H317: May cause an allergic

skin reaction.H319: Causes

serious eye irritation.

[3]

Primary Hazard Irritant [1][3][4]

Incompatibilities
Strong oxidizing agents, strong

acids, and strong bases.
[1]

RCRA Waste Classification
Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is hazardous if

it is either specifically "listed" or if it exhibits hazardous "characteristics" (ignitability, corrosivity,

reactivity, or toxicity)[2].

2-(3-Chlorophenoxy)aniline is not explicitly found on the P-list (acutely toxic) or U-list (toxic)

of discarded commercial chemical products[6]. Therefore, its classification must be determined

by its characteristics.

Toxicity: As a chlorinated aromatic amine, this compound is presumed to be toxic. The most

prudent and compliant approach is to manage it as a toxic hazardous waste. Final

determination may require a Toxicity Characteristic Leaching Procedure (TCLP) to identify

specific EPA waste codes (D004-D043), though this is typically performed by the disposal

facility[7][8]. For laboratory-scale waste, it is often sufficient to classify it based on known

hazards of the chemical class.

Consult your institution's Environmental Health & Safety (EHS) department for specific state or

local waste codes that may apply.

Part 2: Step-by-Step Disposal Protocol
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The following protocol is based on the industry-standard "lab pack" method, which ensures the

safe consolidation and transport of small quantities of laboratory chemicals[9].

Step 1: Don Personal Protective Equipment (PPE)
Given the known hazards, the following minimum PPE must be worn before handling the waste

container:

Eye Protection: Chemical safety goggles[1].

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene)[1].

Body Protection: A standard laboratory coat. Protective clothing and chemical-resistant boots

are recommended for larger quantities[1].

Work Area: All handling of 2-(3-Chlorophenoxy)aniline waste should be conducted inside a

certified chemical fume hood to prevent inhalation of any dust or vapors[1].

Step 2: Segregate the Waste
Proper segregation is critical to prevent dangerous chemical reactions[10].

Primary Container: Store waste 2-(3-Chlorophenoxy)aniline in a dedicated, sealed, and

clearly labeled container. Do not mix it with any other waste streams.

Storage Location: Store the waste container in a cool, dry, and well-ventilated area

designated for hazardous waste.

Avoid Incompatibles: Ensure the storage area is physically separate from strong oxidizing

agents (e.g., nitrates, perchlorates), strong acids (e.g., nitric acid, sulfuric acid), and strong

bases (e.g., sodium hydroxide)[1].

Step 3: Package for Disposal (Lab Pack)
This step involves placing the primary waste container into a larger, approved shipping drum.

This is often performed by your institution's EHS personnel or a licensed waste contractor, but

understanding the process is crucial.
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Select Outer Container: Use a U.S. Department of Transportation (DOT)-approved drum,

typically 55 gallons, made of steel or fiber[11].

Add Absorbent: Place a layer of inert, non-biodegradable absorbent material, such as

vermiculite, at the bottom of the drum[11].

Place Waste Container: Carefully place the sealed primary container of 2-(3-
Chlorophenoxy)aniline into the drum. Ensure it is upright and not touching the sides.

Backfill with Absorbent: Add more vermiculite around and on top of the container until it is

fully cushioned and all potential void space is filled. This prevents breakage and absorbs any

potential leaks during transit.

Seal the Drum: Securely fasten the lid and locking ring on the drum.

Step 4: Label the Waste Container
Accurate labeling is a legal requirement and ensures safe handling. The label on the primary

container and the final drum must include:

The words "Hazardous Waste".

Full Chemical Name: "2-(3-Chlorophenoxy)aniline".

CAS Number: "76838-73-8".

Hazard Information: "Irritant, Toxic".

Generator Information: Your name, lab, and contact information.

Step 5: Arrange for Final Disposal
Hazardous waste must be handled by professionals.

Contact EHS: Notify your institution's Environmental Health & Safety department that you

have a container of hazardous waste ready for pickup.
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Professional Disposal: The waste will be collected by a licensed hazardous waste disposal

company[10]. They will transport it to a permitted Treatment, Storage, and Disposal Facility

(TSDF).

Method of Destruction: The recommended disposal method for chlorinated aromatic

compounds is high-temperature incineration in a facility equipped with flue gas scrubbing[9].

This process is necessary to completely destroy the stable aromatic ring structure and to

neutralize the resulting acidic gases (e.g., hydrogen chloride) to prevent air pollution[9][12].

Logical Workflow for Disposal
The following diagram illustrates the decision-making and operational process for the disposal

of 2-(3-Chlorophenoxy)aniline.
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Phase 1: Preparation & Assessment

Phase 2: In-Lab Handling & Storage

Phase 3: Final Disposal

Waste Generated:
2-(3-Chlorophenoxy)aniline

1. Hazard Assessment
(Review SDS)

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Waste Characterization
(Classify as Toxic Hazardous Waste)

4. Segregate Waste
(Store away from acids, bases, oxidizers)

5. Package & Label Container
('Hazardous Waste', Chemical Name, Date)

6. Contact EHS for Pickup

7. Transport by Licensed Contractor

8. High-Temperature Incineration
(with Flue Gas Scrubbing)

Click to download full resolution via product page

Caption: Disposal workflow for 2-(3-Chlorophenoxy)aniline.
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By adhering to this structured protocol, laboratory professionals can manage their chemical

waste streams responsibly, upholding the highest standards of safety, ethics, and scientific

integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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